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Compound of Interest

Compound Name: 6-Aminonicotinaldehyde

Cat. No.: B032264

For Researchers, Scientists, and Drug Development Professionals

Core Foundational Information

6-Aminonicotinaldehyde, with the Chemical Abstracts Service (CAS) number 69879-22-7, is
an organic compound featuring a pyridine ring substituted with an amino group and a
carboxaldehyde group.[1] Its strategic placement of functional groups makes it a valuable
building block in medicinal chemistry and organic synthesis, particularly as an intermediate in
the preparation of more complex bioactive molecules.[1][2] The presence of the amino and
aldehyde moieties allows for a variety of chemical transformations, rendering it a versatile
precursor for drug discovery programs.[1]

Chemical and Physical Properties

A summary of the key physicochemical properties of 6-Aminonicotinaldehyde is presented in
Table 1. This data is essential for its handling, storage, and use in experimental settings. The
compound is typically a light yellow solid and should be stored under an inert atmosphere at 2-
8°C to ensure its stability.[3][4]

Table 1: Physicochemical Properties of 6-Aminonicotinaldehyde
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Property Value Reference(s)
CAS Number 69879-22-7 [5]
Molecular Formula CeHeN20 [5]
Molecular Weight 122.12 g/mol [5]
6-aminopyridine-3-
IUPAC Name [5]
carbaldehyde
6-Aminopyridine-3-
Synonyms carboxaldehyde, 2-Amino-5- [5][6]
formylpyridine
Appearance Light yellow powder [6]
Melting Point 161°C [7]

Boiling Point (Predicted)

309.0+27.0 °C

[7]

Density (Predicted)

1.264 + 0.06 g/cm?3

[8]

pKa (Predicted)

4.78 £0.13

[7]

Storage Conditions

2-8°C, under inert gas

(nitrogen or argon)

[4]

Spectroscopic and Computational Data

Computational and spectroscopic data provide further insight into the molecular characteristics

of 6-Aminonicotinaldehyde, aiding in its identification and in the prediction of its chemical

behavior.

Table 2: Spectroscopic and Computational Properties of 6-Aminonicotinaldehyde
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SMILES C1=CC(=NC=C1C=O)N 5]

InChl=1S/C6HBN20/c7-6-2-1-
InChl 5]
5(4-9)3-8-6/h1-4H,(H2,7,8)

Topological Polar Surface Area

(TPSA) 55.98 A2 [9]
logP (Predicted) 0.4763 9]
Hydrogen Bond Donors 1 [9]
Hydrogen Bond Acceptors 3 9]
Rotatable Bonds 1 9]

Synthesis and Characterization
Synthetic Protocol

A general method for the synthesis of 6-Aminonicotinaldehyde involves the reduction of 2-
amino-5-cyanopyridine.[7] The following protocol is a representative procedure based on this
transformation.

Materials:

e 2-amino-5-cyanopyridine

e Lithium aluminum hydride (LAH)

e Tetrahydrofuran (THF), anhydrous
» Saturated sodium sulfate solution
o Ethyl acetate

e Anhydrous sodium sulfate

e Round-bottom flask
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Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve 2-amino-5-cyanopyridine (1
equivalent) in anhydrous THF.

Cool the solution to 0°C using an ice bath.

Slowly add lithium aluminum hydride (2 equivalents) portion-wise, maintaining the
temperature at 0°C.

Stir the reaction mixture at 0°C for 1.5 hours.

Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium
sulfate at 0°C, followed by the addition of water.

Extract the aqueous mixture with ethyl acetate (3x).
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter the mixture and concentrate the filtrate under reduced pressure to yield 6-
Aminonicotinaldehyde.[7]

Characterization Workflow

A systematic workflow is essential for the confirmation of the identity and purity of the

synthesized 6-Aminonicotinaldehyde.
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Synthesis

Synthesis of 6-Aminonicotinaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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